Cas no 27301-47-9 (1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-)

1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl- structure
27301-47-9 structure
Product Name:1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-
CAS No:27301-47-9
MF:C28H22N2O
MW:402.487086772919
CID:270059
PubChem ID:280880
Update Time:2025-04-19

1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-
    • 5-(4-methoxyphenyl)-1,3,4-triphenylpyrazole
    • 5-(4-methoxyphenyl)-1,3,4-triphenyl-1h-pyrazole
    • 5-(4-methoxy-phenyl)-1,3,4-triphenyl-1H-pyrazole
    • 5-(p-Methoxyphenyl)-1,3,4-triphenylpyrazol
    • AC1L5TA1
    • AC1Q58DW
    • AG-K-45302
    • AR-1G5317
    • CTK4F9434
    • NSC133090
    • 27301-47-9
    • NSC-133090
    • DTXSID00299836
    • Inchi: 1S/C28H22N2O/c1-31-25-19-17-23(18-20-25)28-26(21-11-5-2-6-12-21)27(22-13-7-3-8-14-22)29-30(28)24-15-9-4-10-16-24/h2-20H,1H3
    • InChI Key: GYUFOVHIHAVGFL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.17336
  • Monoisotopic Mass: 402.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 522.1°C at 760 mmHg
  • Flash Point: 269.6°C
  • Refractive Index: 1.62
  • PSA: 27.05
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